Cas no 161802-03-5 ()

• CAS No: 161802-03-5
• MF: C₂₈H₂₈O₁₆
• MW: 620.512330055237
• CID: 6647792
• PubChem ID: 9873850

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C28H28O16/c29-8-20-22(37)23(38)24(39)28(43-20)44-26-16(34)1-9(2-17(26)35)25-19(7-12-13(31)5-11(30)6-18(12)41-25)42-27(40)10-3-14(32)21(36)15(33)4-10/h1-6,19-20,22-25,28-39H,7-8H2/t19-,20-,22-,23+,24-,25-,28-/m1/s1
• InChI Key： RJQRIWDKPJUWQX-MLJZWJJTSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C(=CC(=CC=1O)[C@@H]1[C@@H](CC2C(=CC(=CC=2O1)O)O)OC(C1C=C(C(=C(C=1)O)O)O)=O)O

Computed Properties

• Exact Mass: 620.13773480g/mol
• Monoisotopic Mass: 620.13773480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 44
• Rotatable Bond Count: 7
• Complexity: 948
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 277Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavan-3-ols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavan-3-ols